Cas no 1333509-31-1 (1H-Indole-3-ethanol, 6-bromo-1-methyl-)

• Product Name: 1H-Indole-3-ethanol, 6-bromo-1-methyl-
• CAS No: 1333509-31-1
• MF: C₁₁H₁₂BrNO
• MW: 254.12308216095
• CID: 2139789
• Update Time: 2023-08-04

1H-Indole-3-ethanol, 6-bromo-1-methyl- Chemical and Physical Properties

Names and Identifiers

• 2-(6-bromo-1-methyl-1H-indol-3-yl)ethanol
• 1H-Indole-3-ethanol, 6-bromo-1-methyl-
• MAXNIDSZSISESK-UHFFFAOYSA-N

• Inchi： 1S/C11H12BrNO/c1-13-7-8(4-5-14)10-3-2-9(12)6-11(10)13/h2-3,6-7,14H,4-5H2,1H3
• InChI Key： MAXNIDSZSISESK-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)N(C)C=C2CCO

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 200
• Topological Polar Surface Area: 25.2